Cas no 560080-39-9 (2-(4-chlorophenyl)-N-(3,3-diphenylpropyl)acetamide)

• Product Name: 2-(4-chlorophenyl)-N-(3,3-diphenylpropyl)acetamide
• CAS No: 560080-39-9
• MF: C₂₃H₂₂ClNO
• MW: 363.879885196686
• MDL: MFCD03385865
• CID: 5454670
• PubChem ID: 1001644
• Update Time: 2025-06-08

2-(4-chlorophenyl)-N-(3,3-diphenylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(3,3-diphenylpropyl)acetamide

• MDL： MFCD03385865
• Inchi： 1S/C23H22ClNO/c24-21-13-11-18(12-14-21)17-23(26)25-16-15-22(19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-14,22H,15-17H2,(H,25,26)
• InChI Key： MFACDIQCEXNDKV-UHFFFAOYSA-N
• SMILES： C(CC1=CC=C(C=C1)Cl)(NCCC(C1C=CC=CC=1)C1=CC=CC=C1)=O

Additional information on 2-(4-chlorophenyl)-N-(3,3-diphenylpropyl)acetamide

Professional Introduction to Compound with CAS No. 560080-39-9 and Product Name: 2-(4-chlorophenyl)-N-(3,3-diphenylpropyl)acetamide

The compound with the CAS number 560080-39-9 and the product name 2-(4-chlorophenyl)-N-(3,3-diphenylpropyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure, characterized by a 4-chlorophenyl group and a 3,3-diphenylpropyl side chain, suggests a high degree of complexity and specificity that may contribute to its pharmacological properties.

In recent years, the development of novel amide-based compounds has seen remarkable progress, particularly in the context of drug discovery and therapeutic intervention. The acetamide moiety in this compound is a well-known pharmacophore that plays a crucial role in modulating biological targets. The presence of the 4-chlorophenyl group introduces a halogenated aromatic ring, which is often associated with enhanced binding affinity and metabolic stability. These features make the compound an attractive candidate for further exploration in the development of small-molecule drugs.

Current research in medicinal chemistry increasingly emphasizes the importance of rational drug design, where structural modifications are meticulously tailored to optimize pharmacokinetic and pharmacodynamic profiles. The compound in question exemplifies this approach, as its design incorporates elements that are expected to enhance its interaction with biological targets while minimizing off-target effects. The 3,3-diphenylpropyl side chain adds bulk to the molecule, which can influence both solubility and bioavailability—critical factors in drug development.

One of the most compelling aspects of this compound is its potential application in addressing complex diseases. Recent studies have highlighted the role of amide derivatives in modulating enzyme activity and receptor binding. The specific arrangement of atoms in 2-(4-chlorophenyl)-N-(3,3-diphenylpropyl)acetamide may enable it to interact with key therapeutic targets, such as kinases or proteases, which are often implicated in various pathological conditions. This underscores the importance of structural diversity in the quest for novel therapeutic agents.

The synthesis of this compound involves sophisticated organic chemistry techniques that ensure high purity and yield. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, are employed to construct the desired molecular framework. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also pave the way for scalable production processes.

From a computational chemistry perspective, molecular modeling studies have been instrumental in predicting the binding affinity and selectivity of this compound. Techniques such as docking simulations and quantum mechanical calculations provide valuable insights into how the molecule interacts with biological targets at an atomic level. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the identification of promising candidates for further experimental validation.

The pharmacological evaluation of 2-(4-chlorophenyl)-N-(3,3-diphenylpropyl)acetamide is currently underway in several research laboratories. Preliminary findings suggest that it exhibits promising activity against certain disease-related pathways without significant toxicity profiles. Such early-stage results are encouraging and warrant further investigation into its therapeutic potential. The compound’s unique structural motifs may also serve as a scaffold for designing next-generation analogs with improved efficacy and safety.

In conclusion, 560080-39-9 and its corresponding product name represent a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents. The combination of a 4-chlorophenyl group and a 3,3-diphenylpropyl side chain within an acetamide backbone creates a molecule with intriguing pharmacological properties. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly vital role in addressing unmet medical needs.